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Compound of Interest

Compound Name: Atomoxetine-d5

Cat. No.: B15558312 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Atomoxetine-d5. The following procedures are

designed to ensure a safe laboratory environment and proper disposal of the compound.

Hazard Identification and Personal Protective
Equipment
Atomoxetine-d5, similar to its non-deuterated counterpart, is a hazardous compound that

requires careful handling. It is classified as toxic if swallowed and fatal if inhaled.[1][2] It can

cause serious eye damage, may lead to drowsiness or dizziness, and has the potential to

cause organ damage through prolonged or repeated exposure.[1][2][3][4] Additionally, it is very

toxic to aquatic life with long-lasting effects.[1][2]

Adherence to proper personal protective equipment (PPE) protocols is mandatory to minimize

exposure risks. The following table summarizes the required PPE for handling Atomoxetine-
d5.
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Hands Chemical-resistant gloves

Disposable nitrile gloves are

the minimum requirement.[5]

[6] Consider double-gloving for

enhanced protection.[5][7]

Change gloves every 30 to 60

minutes or immediately if

contaminated or damaged.[7]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

Safety glasses are the

minimum requirement.[5][6]

Goggles should be worn when

there is a splash hazard.[6] A

face shield must be worn in

conjunction with goggles

during activities with a high risk

of splashing.[5][6][8]

Body Laboratory coat

A lab coat should be worn to

protect clothing and skin from

potential splashes.[5][8][9]

Respiratory Respirator (if necessary)

Use in a well-ventilated area,

preferably within a chemical

fume hood.[2][3] If engineering

controls are insufficient or

when handling powders

outside of a hood, a respirator

may be necessary.[2][3][8]

Feet Closed-toe shoes

Required to prevent injuries

from spills or dropped objects.

[5][8]

Operational Plan: Step-by-Step Handling Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://sds.edqm.eu/pdf/SDS/EDQM_201600075_2.0_SDS_EN.pdf?ref=1723634256
https://www.camberpharma.com/wp-content/uploads/2021/05/atomoxetine-hcl-sds.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600075_2.0_SDS_EN.pdf?ref=1723634256
https://www.camberpharma.com/wp-content/uploads/2021/05/atomoxetine-hcl-sds.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following workflow outlines the essential steps for safely handling Atomoxetine-d5 in a

laboratory setting.

1. Preparation

2. Handling

3. Clean-up

4. Disposal

Designate and prepare a well-ventilated work area (e.g., chemical fume hood).

Gather all necessary materials: Atomoxetine-d5, solvents, glassware, and waste containers.

Don appropriate Personal Protective Equipment (PPE) as specified in the table above.

Carefully weigh the required amount of Atomoxetine-d5 solid inside the fume hood to avoid dust formation.

Dissolve the compound in the appropriate solvent.

Perform the experimental procedure.

Decontaminate all surfaces and equipment used.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.

Dispose of all waste (solid and liquid) in appropriately labeled hazardous waste containers.
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Caption: Workflow for Safe Handling of Atomoxetine-d5.

Disposal Plan
Proper disposal of Atomoxetine-d5 and any contaminated materials is critical to prevent

environmental contamination and potential harm to others.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Atomoxetine-d5, including unused

compound, contaminated gloves, bench paper, and pipette tips, should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: All solutions containing Atomoxetine-d5 should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container.

Disposal Method:

Primary Method: The preferred method for disposal is through a licensed hazardous waste

disposal service or a drug take-back program.[10][11]

Alternative Method (if no take-back option is available): For small quantities, the compound

can be mixed with an undesirable substance such as used coffee grounds, dirt, or cat litter.

[12][13] This mixture should then be placed in a sealed container (e.g., a resealable bag) to

prevent leakage and disposed of in the household trash.[12][13] Do not flush Atomoxetine-
d5 down the drain unless specifically instructed by local regulations, as it is very toxic to

aquatic life.[10]

Decontamination of Glassware:

Glassware that has come into contact with Atomoxetine-d5 should be rinsed with an

appropriate solvent, and the rinsate collected as hazardous liquid waste.

After the initial rinse, glassware can be washed with soap and water.
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By adhering to these safety protocols and disposal procedures, researchers can minimize the

risks associated with handling Atomoxetine-d5 and ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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